Cas no 119631-00-4 (Benzenamine,3,3'-azobis[6-methyl- (9CI))

• Product Name: Benzenamine,3,3'-azobis[6-methyl- (9CI)
• CAS No: 119631-00-4
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• CID: 173334
• PubChem ID: 147449
• Update Time: 2025-04-19

Benzenamine,3,3'-azobis[6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 33DIAMINO44DIMETHYLAZOBENZENE
• 5-[(3-amino-4-methylphenyl)diazenyl]-2-methylaniline
• 3,3'-(E)-diazene-1,2-diylbis(6-methylaniline)
• 3,3'-Azobis(6-methylbenzenamine)
• 3,3'-Diamino-4,4'-dimethylazobenzene
• BRN 3316567
• CCRIS 3005
• Benzenamine, 3,3'-azobis(6-methyl-
• XH2A957FMC
• Benzenamine, 3,3'-azobis[6-methyl-
• o-Toluidine, 5,5'-azobis-
• DTXSID801027980
• 2-16-00-00178 (Beilstein Handbook Reference)
• 3,3'-Diazenediylbis(6-methylaniline)
• 119631-00-4
• Benzenamine,3,3'-azobis[6-methyl- (9CI)

• Inchi： 1S/C14H16N4/c1-9-3-5-11(7-13(9)15)17-18-12-6-4-10(2)14(16)8-12/h3-8H,15-16H2,1-2H3/b18-17+
• InChI Key： MOANQCLTXTXKAF-ISLYRVAYSA-N
• SMILES： N(/C1C=CC(C)=C(C=1)N)=N\C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 240.137
• Monoisotopic Mass: 240.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 479.6°Cat760mmHg
• Flash Point: 243.8°C
• Refractive Index: 1.625